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Compound of Interest

Compound Name: 5-Fluoro-2-nitrophenol

CAS No.: 446-36-6

Cat. No.: B146956 Get Quote

Part 1: Executive Summary & Immediate Action
Status: Hazardous Chemical Waste (Toxic, Irritant, Combustible Dust Hazard) Primary Disposal

Path: High-Temperature Incineration with Scrubber (Rotary Kiln) Critical Prohibition:NEVER

dispose of down the drain. NEVER mix with strong bases or oxidizers.

Immediate Safety Profile Specification

PPE Requirement

Nitrile gloves (double-gloved recommended),

safety goggles, lab coat. Use N95/P100

respirator if dust is present.

Signal Word WARNING

Hazard Codes
H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.

[1][2] Irrit.), Combustible Dust.[3]

Reactivity
Incompatible with Strong Bases (exothermic

decomposition) and Oxidizers.

Part 2: Hazard Characterization (The "Why" Behind the
Protocol)
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To dispose of this chemical safely, you must understand its molecular behavior. 5-Fluoro-2-
nitrophenol combines a nitro group (

) and a fluorine atom on a phenolic ring. This structure dictates the disposal logic:

The Fluorine Factor (HF Risk): Unlike simple organic waste, this compound releases

Hydrogen Fluoride (HF) gas upon combustion. Standard incinerators without caustic

scrubbers cannot handle this, as HF destroys the refractory lining of the furnace and

releases toxic plumes. Protocol Implication: You must flag this waste specifically as

"Fluorinated Organic" to your waste handler.

The Nitro Group (Energy Release): Nitro-substituted phenols possess high chemical energy.

While 5-Fluoro-2-nitrophenol is stable at room temperature, it can decompose violently if

heated under confinement or mixed with strong alkalis (forming unstable nitrophenolate

salts). Protocol Implication: Strict segregation from base baths or caustic waste streams is

mandatory.

Combustible Dust: As a solid, the fine powder can form explosive mixtures with air. Protocol

Implication: Wet-wiping is the only acceptable spill cleanup method; dry sweeping is

prohibited.

Part 3: Pre-Disposal Segregation & Packaging
Step 1: Segregation
Isolate 5-Fluoro-2-nitrophenol from incompatible waste streams immediately at the point of

generation.

Incompatible A: Strong Bases (NaOH, KOH, Ammonia). Risk: Exothermic reaction/Explosion.

Incompatible B: Oxidizers (Peroxides, Nitric Acid).[4] Risk: Fire/Explosion.[5][6]

Incompatible C: Reducing Agents.

Step 2: Packaging & Labeling
Solid Waste: Collect in a dedicated, wide-mouth HDPE or amber glass container. Do not use

metal containers (corrosion risk from potential hydrolysis).
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Liquid Waste (Solutions): If dissolved in organic solvents (e.g., DMSO, Methanol), segregate

into "Halogenated Organic Solvent" waste.

Labeling:

Chemical Name: 5-Fluoro-2-nitrophenol[3][1][2][7][8]

Constituents: List any solvents (e.g., "1% in Methanol").

Hazard Checkbox: Toxic, Irritant.[6]

Special Note: "CONTAINS FLUORINE - REQUIRES SCRUBBER."

Part 4: Disposal Workflow (Decision Logic)
The following diagram illustrates the critical decision points for disposing of 5-Fluoro-2-
nitrophenol.
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Waste Generation:
5-Fluoro-2-nitrophenol

Physical State?

Solid / Pure Substance

Powder/Crystals

Solution / Mixture

Dissolved

Container Type:
Poly (HDPE) or Glass

Label: 'Toxic Solid, Organic'
Flag: Fluorinated

Lab Pack / Drumming
(Segregate from Bases)

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Halogenated

Non-Halogenated Solvent
(e.g., Methanol, DMSO)

Non-Halogenated

Stream: Halogenated Waste

*Re-classify as Halo due to Fluorine content*

Final Destruction:
Rotary Kiln Incineration

(>1000°C with Scrubber)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and disposal of 5-Fluoro-2-nitrophenol waste

streams. Note that even non-halogenated solvent mixtures must be treated as halogenated

due to the fluorine content of the solute.

Part 5: Regulatory Compliance & Classification
RCRA (Resource Conservation and Recovery Act) Status
5-Fluoro-2-nitrophenol is not explicitly listed on the EPA P-list (Acutely Toxic) or U-list (Toxic).

However, it must be characterized by the generator.

Waste Code Assignment:

Default: Non-Regulated Chemical Waste (unless TCLP proves otherwise).

Characteristic Check: If the waste stream is ignitable (e.g., in acetone), assign D001. If it is

reactive (unlikely for pure form), assign D003.

Best Practice: Manage as Hazardous Waste regardless of RCRA exemption status due to

environmental toxicity.

DOT (Department of Transportation) Shipping
When handing off to a waste hauler, the material will likely be classified under a generic

shipping name.

Parameter Value

UN Number UN 2811 (Likely)

Proper Shipping Name
Toxic solids, organic, n.o.s. (5-Fluoro-2-

nitrophenol)

Hazard Class 6.1 (Toxic)

Packing Group III (Minor Danger)

Part 6: Emergency Spill Procedures (Disposal Context)
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If a spill occurs during waste transfer, follow this specific protocol to minimize dust generation

(explosion hazard).

Evacuate & Ventilate: Clear the immediate area.

PPE: Don N95 respirator, goggles, and double nitrile gloves.

Containment:DO NOT dry sweep. This generates static and dust.

Cleanup:

Cover the spill with a damp paper towel or absorbent pad soaked in water (or a compatible

solvent like ethanol if water-insoluble, though water is safer for initial dampening).

Scoop the damp material into a waste container.

Wipe the surface with a soap/water solution to remove residues.[3]

Disposal: The cleanup materials (pads, gloves) are now Hazardous Waste. Dispose of them

in the solid waste stream described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4654-3-65.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1256818&productDescription=5-FLUORO-2-NITROPHENOL+50G&vendorId=VN00024248&countryCode=US&language=en
https://blink.ucsd.edu/safety/research-lab/chemical/storage/compatibility.html
https://www.carlroth.com/medias/SDB-1LAH-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTEzNTF8YXBwbGljYXRpb24vcGRmfGFHVTFMMmd5TWk4NU1UY3dOREEwTkRBNU16YzBMMU5FUWw4eFRFRklYMGRDWDBWT0xuQmtaZ3xjY2M3NGVkNWI1YzNlMTc2NTAzODNmOGQzNDAwZTczNGViMTA3YzY2Yjk1ZDI3ZTc4ZWRmMmE0M2QxZDYwNDg5
https://www.inchem.org/documents/icsc/icsc/eics0523.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/233242
https://www.sigmaaldrich.com/SG/en/product/aldrich/233242
https://www.atsdr.cdc.gov/toxprofiles/tp50-c5.pdf
https://www.epa.gov/sites/default/files/2019-09/documents/technical_brief_pfas_incineration_ioaa_approved_final_july_2019.pdf
https://www.benchchem.com/product/b146956#5-fluoro-2-nitrophenol-proper-disposal-procedures
https://www.benchchem.com/product/b146956#5-fluoro-2-nitrophenol-proper-disposal-procedures
https://www.benchchem.com/product/b146956#5-fluoro-2-nitrophenol-proper-disposal-procedures
https://www.benchchem.com/product/b146956#5-fluoro-2-nitrophenol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

